Cas no 2248312-06-1 (Tert-butyl 3-methyl-3-(methylamino)butanoate)

• Product Name: Tert-butyl 3-methyl-3-(methylamino)butanoate
• CAS No: 2248312-06-1
• MF: C₁₀H₂₁NO₂
• MW: 187.27924323082
• CID: 5971407
• PubChem ID: 137937899
• Update Time: 2025-06-11

Tert-butyl 3-methyl-3-(methylamino)butanoate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 3-methyl-3-(methylamino)butanoate
• EN300-6509304
• 2248312-06-1

• Inchi： 1S/C10H21NO2/c1-9(2,3)13-8(12)7-10(4,5)11-6/h11H,7H2,1-6H3
• InChI Key： AGXHDHXTBFUHAV-UHFFFAOYSA-N
• SMILES： O(C(CC(C)(C)NC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 187.157228913g/mol
• Monoisotopic Mass: 187.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 38.3Ų

Additional information on Tert-butyl 3-methyl-3-(methylamino)butanoate

Recent Advances in the Application of Tert-butyl 3-methyl-3-(methylamino)butanoate (CAS: 2248312-06-1) in Chemical Biology and Pharmaceutical Research

The compound Tert-butyl 3-methyl-3-(methylamino)butanoate (CAS: 2248312-06-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various applications, including drug synthesis, enzyme inhibition, and as a key intermediate in the development of novel therapeutics. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its therapeutic applications.

One of the most notable advancements in the study of Tert-butyl 3-methyl-3-(methylamino)butanoate is its role as a precursor in the synthesis of bioactive molecules. Researchers have successfully utilized this compound to develop inhibitors targeting specific enzymes involved in disease pathways. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the synthesis of protease inhibitors, which are crucial in the treatment of viral infections and certain cancers. The study highlighted the compound's ability to enhance the stability and bioavailability of the resulting inhibitors.

In addition to its synthetic utility, Tert-butyl 3-methyl-3-(methylamino)butanoate has been investigated for its direct biological activities. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported that this compound exhibits moderate inhibitory effects on a range of kinases, suggesting its potential as a scaffold for developing kinase inhibitors. The study further explored the structure-activity relationship (SAR) of the compound, providing valuable insights for future drug design efforts.

The optimization of synthetic routes for Tert-butyl 3-methyl-3-(methylamino)butanoate has also been a focal point of recent research. A team of chemists recently developed a more efficient and scalable synthesis method, as detailed in Organic Process Research & Development. This new approach reduces the number of steps and improves the overall yield, making the compound more accessible for large-scale pharmaceutical applications. The method's green chemistry aspects, such as reduced solvent use and lower energy consumption, were particularly praised.

Looking ahead, the potential applications of Tert-butyl 3-methyl-3-(methylamino)butanoate in personalized medicine and targeted therapies are being explored. Preliminary data from ongoing studies suggest that this compound could be tailored to interact with specific biomarkers, offering a pathway to more precise and effective treatments. Researchers are also investigating its use in combination therapies, where it may enhance the efficacy of existing drugs.

In conclusion, Tert-butyl 3-methyl-3-(methylamino)butanoate (CAS: 2248312-06-1) represents a versatile and valuable compound in the realm of chemical biology and pharmaceutical research. Its dual role as a synthetic intermediate and a bioactive molecule underscores its importance in drug discovery and development. Continued research into its properties and applications is expected to yield further breakthroughs, solidifying its place in the toolkit of modern medicinal chemistry.